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Compound of Interest

Compound Name: Isoanthricin

Cat. No.: B1215646 Get Quote

For researchers and drug development professionals, this guide provides a comprehensive

comparison of the antitumor effects of Isoanthricin with the standard chemotherapeutic agent,

Doxorubicin, focusing on breast cancer cell lines. This analysis is supported by experimental

data and detailed methodologies.

Mechanism of Action: Isoanthricin vs. Doxorubicin
Isoanthricin, a natural product isolated from Anthriscus sylvestris, exerts its anticancer effects

by inhibiting the PI3K/Akt/mTOR signaling pathway.[1] This pathway is crucial for cell

proliferation, growth, and metabolism and is often hyperactivated in many types of cancer.[1]

By reducing the phosphorylation of key proteins like Akt and mTOR, Isoanthricin effectively

halts cancer cell growth and induces apoptosis (programmed cell death).[1]

Doxorubicin, a long-standing and potent chemotherapy drug, primarily acts by intercalating into

DNA and inhibiting topoisomerase II, which leads to DNA damage, cell cycle arrest, and

ultimately, apoptosis. Its mechanism is not targeted to a specific signaling pathway but rather

induces widespread cellular stress.

Comparative Efficacy: In Vitro Studies
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

Isoanthricin and Doxorubicin in two common breast cancer cell lines, MCF-7 (estrogen

receptor-positive) and MDA-MB-231 (triple-negative). Lower IC50 values indicate higher

potency.
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Compound Cell Line IC50 Value (24h) IC50 Value (48h)

Isoanthricin MCF-7 41.1 ± 1.5 nM[1] Not Reported

MDA-MB-231 40.9 ± 2.1 nM[1] Not Reported

Doxorubicin MCF-7 ~1 µM - 8.3 µM 1.26 µM

MDA-MB-231 ~1 µM - 6.6 µM Not Reported

Note: Doxorubicin IC50 values can vary between studies due to different experimental

conditions.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway targeted by Isoanthricin and a typical

experimental workflow for evaluating its antitumor effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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